Cas no 1420043-63-5 (Colterol-D9 acetate)

• Product Name: Colterol-D9 acetate
• CAS No: 1420043-63-5
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 1076954
• Update Time: 2025-05-19

Colterol-D9 acetate Chemical and Physical Properties

Names and Identifiers

• Colterol-D9 acetate
• Colterol-(tert-butyl-d9) acetate
• (±)-N-tert-Butyl-d9-norepinephrine acetate
• (±)-tert-Butyl-d9-noradrenaline acetate
• 2-tert-Butyl-d9-amino-1-(3,4-dihydroxyphenyl)ethanol acetate salt
• 4-(2-tert-Butyl-d9-amino-1-hydroxyethyl)benzene-1,2-diol acetate salt

• Inchi： 1S/C12H19NO3.C2H4O2/c1-12(2,3)13-7-11(16)8-4-5-9(14)10(15)6-8;1-2(3)4/h4-6,11,13-16H,7H2,1-3H3;1H3,(H,3,4)
• InChI Key： SVYBIDRTCKRNFA-UHFFFAOYSA-N
• SMILES： C(=O)(O)C.C(C1C=CC(O)=C(O)C=1)(O)CNC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Colterol-D9 acetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on Colterol-D9 acetate

Recent Advances in the Study of Colterol-D9 Acetate (CAS: 1420043-63-5) in Chemical Biology and Pharmaceutical Research

Colterol-D9 acetate (CAS: 1420043-63-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This deuterated analog of colterol, a β2-adrenergic receptor agonist, has shown promising potential in various therapeutic applications, particularly in respiratory diseases and metabolic disorders. The incorporation of deuterium atoms enhances the metabolic stability of the compound, thereby improving its pharmacokinetic profile and therapeutic efficacy.

Recent studies have focused on the synthesis, characterization, and biological evaluation of Colterol-D9 acetate. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to ensure the purity and stability of the compound. Furthermore, in vitro and in vivo studies have demonstrated its superior metabolic stability compared to its non-deuterated counterpart, making it a valuable tool for pharmacokinetic and pharmacodynamic studies.

One of the key findings from recent research is the enhanced bioavailability of Colterol-D9 acetate. Deuterium substitution at critical metabolic sites has been shown to reduce the rate of oxidative metabolism, leading to prolonged plasma half-life and sustained therapeutic effects. This property is particularly advantageous in the development of long-acting formulations for chronic conditions such as asthma and chronic obstructive pulmonary disease (COPD).

In addition to its therapeutic potential, Colterol-D9 acetate has also been utilized as an internal standard in quantitative bioanalysis. Its stable isotopic labeling allows for accurate and precise measurement of colterol and its metabolites in biological matrices, facilitating robust pharmacokinetic studies. This application underscores the versatility of Colterol-D9 acetate in both clinical and research settings.

Ongoing research is exploring the broader applications of Colterol-D9 acetate, including its potential role in personalized medicine. By leveraging its unique pharmacokinetic properties, researchers aim to develop tailored therapeutic regimens that optimize drug efficacy while minimizing adverse effects. Future studies are expected to further elucidate the mechanistic underpinnings of its enhanced stability and explore novel formulations for targeted drug delivery.

In conclusion, Colterol-D9 acetate (CAS: 1420043-63-5) represents a significant advancement in the field of deuterated pharmaceuticals. Its improved metabolic stability, enhanced bioavailability, and utility as an analytical standard make it a compound of considerable interest for both therapeutic development and research applications. As the body of evidence grows, Colterol-D9 acetate is poised to play a pivotal role in the next generation of precision medicines.